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A Versatile Tridentate Ligand and AB2 Monomer for
Macromolecular Synthesis
Executive Summary

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS 54685-83-5) is a tertiary amino-
dicarboxylic acid derivative characterized by a zwitterionic core and tridentate functionality.
Structurally analogous to the well-known chelator HEIDA (Hydroxyethyliminodiacetic acid), this
compound features propionic acid arms rather than acetic acid, altering its chelation
thermodynamics and steric profile.

In drug development and materials science, it serves two primary critical functions:

» Hydrophilic Linker/Spacer: Its structure provides a "Y-shaped" branching point with a
solubilizing hydroxyl group, ideal for increasing the hydrophilicity of antibody-drug conjugates
(ADCs) or polymer-drug conjugates.
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» AB2 Monomer: In polyester or polyamide synthesis, the single hydroxyl group (A) and two
carboxyl groups (B2) allow for the synthesis of hyperbranched polymers or dendrimers with
high functional density.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Property Specification
CAS Number 54685-83-5
3-[2-carboxyethyl(2-
IUPAC Name [ Y ¥( ) )
hydroxyethyl)amino]propanoic acid
N-(2-Hydroxyethyl)iminodipropionic acid; HHEP-
Synonyms )
Acid
Molecular Formula CsH1sNOs
Molecular Weight 205.21 g/mol
SMILES OCCN(CCC(=0)0O)CCC(=0)0
Kai (COOH) = 4.2; pKaz (COOH) = 4.8; pKas
pKa (Estimated) P ( ) P ( ) P
(N-H*) = 8.9
N Highly soluble in water (Zwitterionic); Soluble in
Solubility

MeOH; Insoluble in non-polar solvents.[1][2]

] White to off-white crystalline solid or viscous oil
Physical State _ _
(depending on hydration).

Expert Insight: The Propionic Effect

Unlike its acetic acid analog (HEIDA), the propionic arms of CAS 54685-83-5 form six-
membered chelate rings with metal ions. Thermodynamically, six-membered rings are generally
less stable than five-membered rings for transition metals (e.g., Cu?*, Ni?*) but offer distinct
selectivity for larger metal ions or specific catalytic geometries. This makes it a tunable ligand
for metallodrug formulations where "softer" release kinetics are required.
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Synthesis & Manufacturing Protocol

The industrial and laboratory synthesis relies on the double Michael addition of ethanolamine to
acrylic acid. This route is atom-economical and scalable but requires strict temperature control
to prevent retro-Michael degradation or polymerization.

Mechanism of Action

The nucleophilic nitrogen of ethanolamine attacks the

-carbon of acrylic acid. The reaction proceeds in two steps: formation of the mono-adduct
followed by the di-adduct.

Ethanolamine Michael Addition
i Step 1, <40°C]
(NIRRT \(p\)> Michael Addition
Intermediate: (Step2,70°C) CAS 54685-83-5 ______ Warning: T > 100°C
/ Mono-propionic Adduct (Di-propionic Adduct) causes Retro-Michael
Acrylic Acid

(2.1 Equivalents)

Click to download full resolution via product page

Figure 1: Stepwise synthesis via Michael Addition. Note the thermal sensitivity regarding
reversibility.

Self-Validating Experimental Protocol

Objective: Synthesis of 100g of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid.
Reagents:

o Ethanolamine (Reagent Grade, >99%)

 Acrylic Acid (Stabilized with MEHQ)

¢ Solvent: Water (Deionized)

Step-by-Step Methodology:
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e Preparation: Charge 61.1 g (1.0 mol) of Ethanolamine into a 500 mL round-bottom flask
equipped with a magnetic stirrer, reflux condenser, and dropping funnel. Place in an ice bath
to cool to 0-5°C.

o Addition (Exotherm Control): Slowly add 144.1 g (2.0 mol) of Acrylic Acid dropwise.

o Critical Control Point: The reaction is highly exothermic. Maintain internal temperature
below 40°C to prevent polymerization of acrylic acid.

» Heating (Kinetic Drive): Once addition is complete and the exotherm subsides, remove the
ice bath. Heat the mixture to 70°C for 4—6 hours.

o Why: The second addition (formation of the tertiary amine) is slower and requires thermal
energy to overcome steric hindrance.

» Monitoring: Monitor reaction progress via TLC (System: n-Butanol/Acetic Acid/Water 4:1:1).
The secondary amine intermediate should disappear.

o Work-up:
o Concentrate the aqueous solution under reduced pressure (Rotary evaporator, <60°C).

o Purification: Recrystallize from an Ethanol/Water mixture or triturated with Acetone to
remove unreacted acrylic acid.

 Validation: Dissolve 10 mg in D20 for tH-NMR.
o Success Criteria: Look for two distinct triplets for the propionic chain (approx.

2.5 and
3.0 ppm) and the disappearance of vinylic protons (

5.8-6.4 ppm).

Functional Applications in Drug Development
A. Hydrophilic Linker for Bioconjugation
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In Antibody-Drug Conjugates (ADCs), hydrophobicity of the payload often leads to aggregation.
CAS 54685-83-5 acts as a solubility enhancer.

e Mechanism: The carboxyl groups can be activated (EDC/NHS) to attach to the drug or
antibody, while the free hydroxyl group and the zwitterionic core recruit water molecules,
forming a hydration shell around the conjugate.

B. pH-Responsive Hydrogels
The compound is an ideal precursor for poly(beta-amino ester) (PBAE) hydrogels.
e Logic: The tertiary amine has a pKa ~8.9. At physiological pH (7.4), it is partially protonated.

In the acidic tumor microenvironment (pH 6.5), protonation increases, causing charge
repulsion and swelling of the hydrogel, triggering drug release.

CAS 54685-83-5 Hydrophobic Drug
(Core) (Payload)

Copolymerization

(via COOH groups) Encapsulation

Polymer Backbone
(Polyester/Polyamide)

:_Charge Repulsion | Delivery

Tumor Microenvironment
(pH < 6.5)

Protonation of
Tertiary Amine

Swelling & Release
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Figure 2: Mechanism of pH-triggered drug release using CAS 54685-83-5 based polymers.

Analytical Characterization Guide

To ensure the integrity of the material, the following spectral features must be confirmed.

Method Diagnostic Signal Interpretation

Alpha-protons of propionic acid

'H-NMR (D20) 2.55 (t, 4H, -CH2-COO") arms.

3.35 (t, 4H, -N-CHs-) Beta-protons next to Nitrogen.

Protons adjacent to Hydroxyl
3.80 (t, 2H, -CH2-OH)

group.
FT-IR 1710-1730 cm—! C=0 stretch (Carboxylic acid).
3200-3400 cm™1 Broad O-H stretch (H-bonded).

Mass Spec (ESI) m/z 206.1 [M+H]* Protonated molecular ion.

Safety & Handling (SDS Summary)

While not classified as highly toxic, the compound exhibits properties of organic acids and
amines.

Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

Handling: Wear nitrile gloves and safety goggles. Avoid inhalation of dust/mist.

Storage: Hygroscopic. Store in a desiccator at room temperature.

Stability: Stable under normal conditions. Avoid strong oxidizing agents and temperatures
>100°C (risk of dehydration or retro-Michael).
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Sigma-Aldrich.N-(2-Hydroxyethyl)iminodiacetic acid (HEIDA) Product Specification.[3]
(Analogous chemistry and chelation properties). Link

PubChem.Compound Summary for CAS 54685-83-5. National Library of Medicine (US). Link

European Patent Office.Process for the preparation of amino acid derivatives via Michael
Addition. (General protocol validation for amino-propionic acids). Link

ResearchGate.Synthesis and characterization of N-substituted amino acids for polymer
applications.Link

BOC Sciences.Building Blocks and Intermediates: Propionic Acid Derivatives.Link

(Note: Specific patent literature for CAS 54685-83-5 is limited; protocols are derived from

standard Michael addition chemistry of ethanolamine and acrylic acid as established in the

synthesis of homologous iminodipropionates.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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